Cas no 7232-77-1 (3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate)

3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate structure
7232-77-1 structure
Product Name:3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate
CAS No:7232-77-1
MF:C43H33NO
MW:579.728231191635
CID:1754401
PubChem ID:5248798
Update Time:2025-04-21

3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate Chemical and Physical Properties

Names and Identifiers

    • 3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate
    • 2,6-bis(3-methylphenyl)-4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate
    • 7232-77-1
    • DTXSID00413136
    • Inchi: 1S/C43H33NO/c1-30-14-12-22-35(24-30)39-28-38(29-40(43(39)45)36-23-13-15-31(2)25-36)44-41(33-18-8-4-9-19-33)26-37(32-16-6-3-7-17-32)27-42(44)34-20-10-5-11-21-34/h3-29H,1-2H3
    • InChI Key: KGENZSACAMKXGX-UHFFFAOYSA-N
    • SMILES: [O-]C1C(C2C=CC=C(C)C=2)=CC(=CC=1C1C=CC=C(C)C=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 579.25639
  • Monoisotopic Mass: 579.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 6
  • Complexity: 824
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.9
  • Topological Polar Surface Area: 26.9Ų

Experimental Properties

  • PSA: 26.94
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